ML-265
ML-265
ML265 is a potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. Cancer cells have altered metabolic processes compared to normal differentiated cells and the expression of the M2 isozyme of pyruvate kinase (PKM2) plays an important role in this aberrant metabolism. ML265 induces the more active tetrameric state of PKM2 and the X-ray co-crystal structure shows that the activator binds at the dimer-dimer interface between two subunits of PKM2. ML265 was tested in a H1299 mouse xenograft model and showed significant reduction in tumor size, weight, and occurrence with no apparent toxicity over the 7-week experiment.
Brand Name:
Vulcanchem
CAS No.:
1221186-53-3
VCID:
VC0535739
InChI:
InChI=1S/C17H16N4O2S2/c1-20-13-7-14(25(2)23)24-16(13)12-8-19-21(17(22)15(12)20)9-10-4-3-5-11(18)6-10/h3-8H,9,18H2,1-2H3
SMILES:
CN1C2=C(C3=C1C(=O)N(N=C3)CC4=CC(=CC=C4)N)SC(=C2)S(=O)C
Molecular Formula:
C17H16N4O2S2
Molecular Weight:
372.46
ML-265
CAS No.: 1221186-53-3
Inhibitors
VCID: VC0535739
Molecular Formula: C17H16N4O2S2
Molecular Weight: 372.46
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1221186-53-3 |
---|---|
Product Name | ML-265 |
Molecular Formula | C17H16N4O2S2 |
Molecular Weight | 372.46 |
IUPAC Name | 10-[(3-aminophenyl)methyl]-7-methyl-4-methylsulfinyl-3-thia-7,10,11-triazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),4,11-tetraen-9-one |
Standard InChI | InChI=1S/C17H16N4O2S2/c1-20-13-7-14(25(2)23)24-16(13)12-8-19-21(17(22)15(12)20)9-10-4-3-5-11(18)6-10/h3-8H,9,18H2,1-2H3 |
Standard InChIKey | ZWKJWVSEDISQIS-UHFFFAOYSA-N |
SMILES | CN1C2=C(C3=C1C(=O)N(N=C3)CC4=CC(=CC=C4)N)SC(=C2)S(=O)C |
Appearance | Yellow solid powder |
Description | ML265 is a potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. Cancer cells have altered metabolic processes compared to normal differentiated cells and the expression of the M2 isozyme of pyruvate kinase (PKM2) plays an important role in this aberrant metabolism. ML265 induces the more active tetrameric state of PKM2 and the X-ray co-crystal structure shows that the activator binds at the dimer-dimer interface between two subunits of PKM2. ML265 was tested in a H1299 mouse xenograft model and showed significant reduction in tumor size, weight, and occurrence with no apparent toxicity over the 7-week experiment. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ML265; ML-265; ML 265; CID44246499; CID-44246499; CID 44246499; NCGC00186528; NCGC 00186528; NCGC-00186528; TEPP46; TEPP 46; TEPP-46. |
Reference | 1: Walsh MJ, Brimacombe KR, Anastasiou D, Yu Y, Israelsen WJ, Hong BS, Tempel W, Dimov S, Veith H, Yang H, Kung C, Yen KE, Dang L, Salituro F, Auld DS, Park HW, Vander Heiden MG, Thomas CJ, Shen M, Boxer MB. ML265: A potent PKM2 activator induces tetramerization and reduces tumor formation and size in a mouse xenograft model. 2012 Mar 16 [updated 2013 May 8]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK153222/ PubMed PMID: 23905203. |
PubChem Compound | 44246499 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume